Cas no 74162-40-6 (Ethanone,1-[7-fluoro-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepin-2-yl]-)

• Product Name: Ethanone,1-[7-fluoro-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepin-2-yl]-
• CAS No: 74162-40-6
• MF: C₁₈H₁₉FN₄OS
• MW: 358.433065652847
• CID: 574248
• PubChem ID: 135704086
• Update Time: 2025-04-19

Ethanone,1-[7-fluoro-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepin-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[7-fluoro-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepin-2-yl]-
• 1-[7-fluoro-4-(4-methylpiperazin-1-yl)-5H-thieno[3,2-c][1,5]benzodiazepin-2-yl]ethanone
• 10H-Thieno(2,3-b)(1,5)benzodiazepine, 2-acetyl-7-fluoro-4-(4-methyl-1-piperazinyl)-
• DTXSID40995608
• 74162-40-6
• BRN 5634231
• CHEMBL170448
• 1-[7-Fluoro-4-(4-methylpiperazin-1-yl)-5H-thieno[2,3-b][1,5]benzodiazepin-2-yl]ethan-1-one
• 2-Acetyl-7-fluoro-4-(4-methyl-1-piperazinyl)-10H-thieno(2,3-b)(1,5)benzodiazepine

• Inchi： 1S/C18H19FN4OS/c1-11(24)16-10-13-17(23-7-5-22(2)6-8-23)20-15-9-12(19)3-4-14(15)21-18(13)25-16/h3-4,9-10,21H,5-8H2,1-2H3
• InChI Key： OUFWAJZCECPQGY-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC2=C1NC1C=CC(=CC=1N=C2N1CCN(C)CC1)F

Computed Properties

• Exact Mass: 358.12636058g/mol
• Monoisotopic Mass: 358.12636058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2Ų